Cas no 1394820-98-4 (4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol)

• Product Name: 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol
• CAS No: 1394820-98-4
• MF: C₁₅H₉FN₂O₄
• MW: 300.241367101669
• MDL: MFCD28142879
• CID: 4593806
• PubChem ID: 135742175
• Update Time: 2025-08-05

4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-nitrophenoxy)quinolin-7-ol
• ORSCRIJOVRKFEO-UHFFFAOYSA-N
• AK185097
• CS-0161010
• DS-10034
• DB-137085
• C72575
• SCHEMBL12004095
• SB73043
• 1394820-98-4
• 4-(2-Fluoro-4-nitrophenoxy)-7-quinolinol
• AKOS025403589
• 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol

• MDL： MFCD28142879
• Inchi： 1S/C15H9FN2O4/c16-12-7-9(18(20)21)1-4-15(12)22-14-5-6-17-13-8-10(19)2-3-11(13)14/h1-8,19H
• InChI Key： ORSCRIJOVRKFEO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C2C=C(C=CC=12)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.055
• Monoisotopic Mass: 300.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2
• XLogP3: 3.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 467.4±45.0 °C at 760 mmHg
• Flash Point: 236.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol

4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol: A Comprehensive Overview

The compound 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol, with CAS No. 1394820-98-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a quinolinol skeleton with a substituted phenoxy group. The presence of both fluorine and nitro groups in its structure introduces interesting electronic properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents. The quinoline core is known for its versatility in binding to various protein targets, while the fluorinated phenoxy group enhances the compound's lipophilicity and bioavailability. These properties make it an attractive lead compound for further optimization in preclinical studies.

In addition to its pharmacological applications, 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. Recent findings suggest that this compound can serve as a versatile platform for constructing metalloporphyrins with enhanced catalytic activity, which could be utilized in environmental remediation and energy conversion technologies.

The synthesis of 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol involves a multi-step process that combines nucleophilic aromatic substitution and oxidative coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the scalability of the synthesis for industrial applications. The compound's stability under various reaction conditions has also been thoroughly investigated, providing valuable insights into its potential for large-scale production.

From a structural perspective, the molecule's quinolinol framework contributes to its aromaticity and conjugation, while the fluorine and nitro groups introduce electron-withdrawing effects that modulate its reactivity. These features have been leveraged in recent studies to explore its role as an intermediate in the synthesis of more complex heterocyclic compounds. Such investigations underscore the compound's importance as a building block in organic synthesis.

Moreover, computational studies have provided deeper insights into the electronic properties of 4-(2-Fluoro-4-nitrophenoxy)quinolin-7-ol. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, which are critical for understanding its interactions with biological targets and other chemical species. These computational findings have been corroborated by experimental data, further validating the compound's potential in diverse applications.

In conclusion, 4-(2-fluoro-4-nitrophenoxy)quinolin-7-ol stands out as a versatile and intriguing molecule with multifaceted applications across chemistry and related disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future research endeavors aimed at developing innovative solutions in drug discovery and materials science.